N-cyclopentyl-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)acetamide

• IUPAC Name: N-cyclopentyl-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• InChI: InChI=1S/C14H21N3O4/c18-11(15-10-3-1-2-4-10)9-17-12(19)14(16-13(17)20)5-7-21-8-6-14/h10H,1-9H2,(H,15,18)(H,16,20)
• InChI Key: FDVDLXPYZBIQHG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CN2C(=O)C3(CCOCC3)NC2=O
• Molecular Formula: C14H21N3O4
• Molecular Weight: 295.33 g/mol

Description

N-cyclopentyl-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)acetamide, also known as CP-DADDS, is a novel compound that has been synthesized for scientific research purposes. This compound has shown promising results in various scientific studies, and its potential applications in the field of medicine and biochemistry are being explored extensively.

Scientific Research Applications

Synthesis and Biological Activity

Gabapentin Derivatives Synthesis : Research involving compounds structurally related to "N-cyclopentyl-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)acetamide" includes the development of gabapentin derivatives through an intermolecular Ugi reaction. This synthesis pathway has been explored to create novel classes of compounds with potential biological activities. For example, Amirani Poor et al. (2018) developed two new classes of N-cyclohexyl derivatives through a three-component reaction of gabapentin, highlighting the role of intramolecular hydrogen bonding in their stability and biological activity prospects (Amirani Poor, Darehkordi, Anary‐Abbasinejad, & Mohammadi, 2018).